N-(2,5-difluorophenyl)-6-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-6-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H13F5N2O2/c21-15-6-7-16(22)17(9-15)26-19(29)13-3-8-18(28)27(11-13)10-12-1-4-14(5-2-12)20(23,24)25/h1-9,11H,10H2,(H,26,29)
• InChI Key: ODBPJKUPQZTWAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=CC2=O)C(=O)NC3=C(C=CC(=C3)F)F)C(F)(F)F
• Molecular Formula: C20H13F5N2O2
• Molecular Weight: 408.3 g/mol

Description

The compound contains a trifluoromethyl group (-CF3), which is a functional group in organic chemistry. This group is derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom. Compounds with this group are a subclass of the organofluorines.

Synthesis Analysis

The trifluoromethyl group can be introduced into a molecule through various methods. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Another route to trifluoromethyl aromatics is the reaction of aryl iodides with trifluoromethyl copper.

Molecular Structure Analysis

The trifluoromethyl group has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine. This property can influence the overall structure and reactivity of the molecule.

Chemical Reactions Analysis

Trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid. Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure and the functional groups it contains. The trifluoromethyl group can affect the solubility, acidity, basicity, and reactivity of the compound.

Mechanism of Action

The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.

Future Directions

The trifluoromethyl group occurs in certain pharmaceuticals, drugs, and abiotically synthesized natural fluorocarbon-based compounds. The medicinal use of the trifluoromethyl group dates from 1928, although research became more intense in the mid-1940s. Therefore, compounds containing this group could have potential applications in medicinal chemistry.